6-Hydroxy-5,7-dimethyl-2-methylamino-4-(3-pyridylmethyl)benzothiazole

• IUPAC Name: 5,7-dimethyl-2-(methylamino)-4-(pyridin-3-ylmethyl)-1,3-benzothiazol-6-ol
• InChI: InChI=1S/C16H17N3OS/c1-9-12(7-11-5-4-6-18-8-11)13-15(10(2)14(9)20)21-16(17-3)19-13/h4-6,8,20H,7H2,1-3H3,(H,17,19)
• InChI Key: IONAQTGMWFXHIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C(=C1O)C)SC(=N2)NC)CC3=CN=CC=C3
• Molecular Formula: C16H17N3OS
• DSSTOX Substance ID: DTXSID80162877
• Molecular Weight: 299.4 g/mol
• CAS RN: 145096-30-6

Description

6-Hydroxy-5,7-dimethyl-2-methylamino-4-(3-pyridylmethyl)benzothiazole, also known as E3040 or E3040 sulfate, belongs to the class of organic compounds known as benzothiazoles.

Chemical Reactions Analysis

E3040 can form glucuronide and sulfate conjugates. These conjugates are involved in the hepatic uptake and renal excretion processes. The exact chemical reactions involving E3040 would require further investigation.

Scientific Research Applications

Synthesis and Pharmacokinetic Studies

6-Hydroxy-5,7-dimethyl-2-methylamino-4-(3-pyridylmethyl)benzothiazole, also known as E3040, has been the subject of various synthesis and pharmacokinetic studies. Notably, it is a novel dual inhibitor of 5-lipoxygenase and thromboxane A2 synthetase. The synthesis of E3040 involved innovative coupling reactions and yielded high yields of the product, highlighting its potential in pharmacological applications (Komatsu & Minami, 1995). Additionally, a study focused on the synthesis of 14C-labeled E3040 dihydrochloride for exploring its pharmacokinetic profile, indicating its importance in drug development and therapeutic applications (Hibi et al., 1995).

Inhibitory Effects on Urate Transport

E3040's impact on urate transport in renal tissues has been studied. It acts by inhibiting urate-anion exchange at the luminal membrane of renal tubules, affecting urate reabsorption. This characteristic makes it a compound of interest in studies related to renal function and disorders (Yamada et al., 2000).

Structure-Activity Relationships

The compound's structure-activity relationships have been extensively researched. Its various derivatives demonstrate dual inhibitory activity against leukotriene B4 and thromboxane A2 production, without significantly inhibiting prostaglandin E2 production. These studies are crucial for developing effective anti-inflammatory drug candidates (Hibi et al., 1994).

Hepatic Uptake and Transport

Investigations into the hepatic uptake and transport of E3040's conjugates, such as glucuronic acid and sulfate conjugates, revealed the presence of an efficient transport system in the liver. This research is significant for understanding the hepatic processing of pharmaceutical compounds (Takenaka et al., 1997).

In Vitro Pharmacological Profiles

The in vitro pharmacological profiles of E3040 have been evaluated, particularly its potency in inhibiting 5-lipoxygenase and thromboxane A2 synthetase. These studies offer insights into the therapeutic potential of E3040 in treating conditions related to these enzymes (Oketani et al., 2001).

Anticancer Activities

Exploratory studies have also been conducted on derivatives of benzothiazoles, including compounds structurally similar to E3040, for their potential anticancer activities. These investigations contribute to the broader understanding of benzothiazole derivatives in cancer therapy (Waghmare et al., 2013).

Corrosion Inhibition

Apart from pharmacological applications, benzothiazole derivatives have been studied for their corrosion inhibiting effects. This research indicates the potential industrial applications of such compounds, including E3040 derivatives, in protecting metals from corrosion (Hu et al., 2016).